Cas no 1824369-73-4 (Benzonitrile, 2-fluoro-3-mercapto-)

Benzonitrile, 2-fluoro-3-mercapto-, is a specialized aromatic compound featuring both fluoro and mercapto functional groups on its benzonitrile core. The presence of these substituents enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The fluorine atom contributes to electronic modulation, while the thiol group offers a versatile handle for further derivatization, such as nucleophilic substitution or metal coordination. Its structural features enable precise modifications in target molecules, supporting applications in drug discovery and material science. The compound’s stability and functional group compatibility make it a practical choice for researchers requiring tailored building blocks in complex synthetic pathways.
Benzonitrile, 2-fluoro-3-mercapto- structure
1824369-73-4 structure
Product Name:Benzonitrile, 2-fluoro-3-mercapto-
CAS No:1824369-73-4
MF:C7H4FNS
MW:153.176763534546
CID:6425088
PubChem ID:91873990
Update Time:2025-06-11

Benzonitrile, 2-fluoro-3-mercapto- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-fluoro-3-mercapto-
    • 2-fluoro-3-mercaptobenzonitrile
    • EN300-706253
    • 2-fluoro-3-sulfanylbenzonitrile
    • 1824369-73-4
    • AT20898
    • Inchi: 1S/C7H4FNS/c8-7-5(4-9)2-1-3-6(7)10/h1-3,10H
    • InChI Key: STUKFTNBIIVDKU-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=CC(S)=C1F

Computed Properties

  • Exact Mass: 153.00484847g/mol
  • Monoisotopic Mass: 153.00484847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 24.8Ų

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Additional information on Benzonitrile, 2-fluoro-3-mercapto-

Comprehensive Analysis of Benzonitrile, 2-fluoro-3-mercapto- (CAS No. 1824369-73-4): Properties, Applications, and Industry Trends

The chemical compound Benzonitrile, 2-fluoro-3-mercapto- (CAS No. 1824369-73-4) has garnered significant attention in recent years due to its unique molecular structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This fluorinated benzonitrile derivative features a thiol (-SH) group at the 3-position and a fluoro (-F) substituent at the 2-position, making it a valuable intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "2-fluoro-3-mercaptobenzonitrile synthesis," "CAS 1824369-73-4 applications," and "benzonitrile derivatives in drug discovery," reflecting its growing relevance in modern chemistry.

One of the key reasons behind the popularity of Benzonitrile, 2-fluoro-3-mercapto- lies in its role as a building block for bioactive compounds. The presence of both electron-withdrawing (fluoro) and nucleophilic (mercapto) groups allows for diverse chemical transformations, enabling the creation of targeted molecules with enhanced properties. Recent studies highlight its utility in developing kinase inhibitors and antioxidant agents, aligning with the current focus on precision medicine and oxidative stress management. Searches for "fluoro-thiol benzonitrile reactivity" and "1824369-73-4 solubility" indicate strong interest in its physicochemical behavior.

From an industrial perspective, CAS 1824369-73-4 is increasingly used in high-performance material synthesis, particularly in polymers and liquid crystals. Its ability to modify electron density and intermolecular interactions makes it ideal for tuning material properties like thermal stability and optical characteristics. Queries such as "2-fluoro-3-mercaptobenzonitrile in OLEDs" and "benzonitrile derivatives for flexible electronics" demonstrate its crossover potential into next-gen technologies. Environmental considerations also drive research into "green synthesis of fluorinated benzonitriles," reflecting the industry's shift toward sustainable practices.

Analytical techniques for characterizing Benzonitrile, 2-fluoro-3-mercapto- often involve NMR spectroscopy, HPLC purity analysis, and mass spectrometry. The compound's melting point (typically 98-102°C) and storage conditions (recommended under inert atmosphere) are critical parameters for handling. Recent patent filings related to "1824369-73-4 crystallization methods" and "stabilization of thiol-containing benzonitriles" address practical challenges in its commercialization. These developments respond to frequent user questions about "how to prevent dimerization of 2-fluoro-3-mercaptobenzonitrile" and "CAS 1824369-73-4 shelf life."

Looking ahead, the demand for Benzonitrile, 2-fluoro-3-mercapto- is projected to rise alongside advancements in targeted drug delivery systems and smart materials. Its compatibility with click chemistry and bioconjugation techniques positions it as a strategic component in biopharmaceutical innovation. Emerging search trends like "1824369-73-4 in ADC development" (Antibody-Drug Conjugates) and "fluorinated heterocycles from 3-mercaptobenzonitriles" underscore its expanding role. As regulatory frameworks evolve, documentation on "REACH compliance for CAS 1824369-73-4" and "eco-toxicity profiling" will further shape its industrial adoption.

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